(5-Bromo-2-chloropyrimidin-4-yl)isopropylamine

• Molecular Formula: C7H9BrClN3
• Molecular Weight: 250.52 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-propan-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C7H9BrClN3/c1-4(2)11-6-5(8)3-10-7(9)12-6/h3-4H,1-2H3,(H,10,11,12)
• InChI Key: RNXSZXRTNRVNIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=NC=C1Br)Cl

Description

(5-Bromo-2-chloropyrimidin-4-yl)isopropylamine is a useful research compound. Its molecular formula is C7H9BrClN3 and its molecular weight is 250.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3.3 ml (23.8 mmol) of triethylamine and 2.0 ml (23.3 mmol) of 2-aminopropane are added to a solution of 4.87 g (21.4 mmol) of 5-bromo-2,4-dichloropyrimidine in 23 ml of acetonitrile at 0° C. The reaction mixture is stirred at room temperature overnight and then the solvent is stripped off. The resulting residue is purified by chromatography (dichloromethane/ethanol 8:2). 4.09 g (16.4 mmol; yield: 76%) of the product are obtained.

Synthesis routes and methods II

Procedure details